4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H9NO3.C2HF3O2/c7-5-1-6(2-5,4(8)9)10-3-5;3-2(4,5)1(6)7/h1-3,7H2,(H,8,9);(H,6,7)
• InChI Key: MVXKLMISGZRHML-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(OC2)C(=O)O)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H10F3NO5
• Molecular Weight: 257.16 g/mol
• CAS RN: 2309465-00-5

Description

“4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid” is a chemical compound with the molecular formula C8H10F3NO5 and a molecular weight of 257.17. It is also known by its CAS Number: 2309465-00-5.

Synthesis Analysis

The synthesis of similar compounds, such as 1,2-disubstituted bicyclo [2.1.1]hexane modules, has been achieved using photochemistry to access new building blocks via [2 + 2] cycloaddition. This system can readily be derivatized with numerous transformations.

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclic structure, which is a common feature in many bio-active compounds. The compound also contains an amino group and a carboxylic acid group.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Bio-active Compounds Development

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Medicinal Chemistry

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Agrochemicals

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Bioisosteres of Ortho- and Meta-benzenes

. This makes it valuable in the design of new molecules with similar biological properties but different chemical structures.

Antimicrobial, Antifungal, and Antiparasitic Activity

. This suggests potential similar applications for 4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid.

Anticancer Agent

. This opens up possibilities for its use in cancer treatment research.

Chemical Space Exploration

. This makes it a valuable tool in the discovery of new chemical entities.

Synthesis of Saturated Analogues of Biorelevant Trisubstituted Benzenes

. This application is particularly relevant in pharmaceutical research.

Safety And Hazards

The compound is classified under GHS05 (corrosive) and GHS07 (harmful) hazard pictograms. It has hazard statements H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).